Cas no 162046-51-7 (3-Methoxy-4-(methoxycarbonyl)benzoic acid)

• Product Name: 3-Methoxy-4-(methoxycarbonyl)benzoic acid
• CAS No: 162046-51-7
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD24039315
• CID: 2106225
• PubChem ID: 12398305
• Update Time: 2025-06-10

3-Methoxy-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(methoxycarbonyl)benzoic acid
• MAIDVTUHEDEKMF-UHFFFAOYSA-N
• 2316AJ
• 3-methoxy-4-methoxycarbonylbenzoic acid
• 2-Methoxy-terephthalic acid 1-methyl ester
• 1-Methoxycarbonyl-2-methoxybenzene 4-carboxylic acid
• 3-methoxy-4-(methoxycarbonyl)benzoicacid
• SB34056
• 162046-51-7
• CS-0341581
• EN300-379337
• G65677
• MFCD24039315
• SCHEMBL7019824
• DA-09630
• 3-Methoxy-4-(methoxycarbonyl)benzoic acid

• MDL： MFCD24039315
• Inchi： 1S/C10H10O5/c1-14-8-5-6(9(11)12)3-4-7(8)10(13)15-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： MAIDVTUHEDEKMF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.8

Additional information on 3-Methoxy-4-(methoxycarbonyl)benzoic acid

Introduction to 3-Methoxy-4-(methoxycarbonyl)benzoic acid (CAS No: 162046-51-7) and Its Emerging Applications in Chemical Biology

3-Methoxy-4-(methoxycarbonyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 162046-51-7, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This benzoic acid derivative features both a methoxy group at the 3-position and a methoxycarbonyl (ester) group at the 4-position, which endow it with distinct reactivity and biological potential. The compound’s molecular structure not only makes it a valuable intermediate in synthetic chemistry but also positions it as a promising candidate for various biochemical applications.

The structure of 3-Methoxy-4-(methoxycarbonyl)benzoic acid contributes to its remarkable chemical behavior. The presence of the methoxy group enhances its solubility in polar solvents, while the ester functionality allows for further derivatization, enabling the synthesis of more complex molecules. These characteristics have made it an attractive building block in pharmaceutical research, particularly in the development of novel drug candidates.

In recent years, 3-Methoxy-4-(methoxycarbonyl)benzoic acid has been explored for its potential in modulating biological pathways. One of the most intriguing areas of research involves its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory responses. The ester group can be hydrolyzed to release a free carboxylic acid, which can then be coupled with other pharmacophores to enhance binding affinity and selectivity.

Moreover, the CAS No 162046-51-7 compound has been investigated for its ability to interact with biological targets such as kinases and transcription factors. Its aromatic ring system provides a scaffold that can be modified to optimize interactions with proteins, making it a valuable tool in structure-based drug design. Recent studies have demonstrated its utility in generating covalent inhibitors, where the electrophilic nature of the ester group allows for reversible or irreversible binding to target proteins, offering insights into mechanism-based drug discovery.

The pharmaceutical industry has also shown interest in 3-Methoxy-4-(methoxycarbonyl)benzoic acid due to its potential as a chiral building block. By controlling stereochemistry during synthesis, researchers can produce enantiomerically pure forms of this compound, which are essential for developing enantiopure drugs with improved efficacy and reduced side effects. This aspect is particularly relevant in modern drug development, where stereochemical purity is often critical for therapeutic success.

Another emerging application of 3-Methoxy-4-(methoxycarbonyl)benzoic acid lies in its use as a ligand in metal-organic frameworks (MOFs). The compound’s ability to coordinate with transition metals has been exploited to create highly selective catalysts for various organic transformations. These MOFs have potential applications in industrial processes, including the production of fine chemicals and renewable energy storage systems. The versatility of this compound underscores its importance not only in medicinal chemistry but also in materials science.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Methoxy-4-(methoxycarbonyl)benzoic acid’s reactivity and biological activity. Molecular modeling studies have revealed that subtle modifications to its structure can significantly alter its interaction with biological targets. This information has been leveraged to design more potent and selective derivatives, accelerating the drug discovery process. Such computational approaches are becoming increasingly integral to modern chemical biology research, enabling rapid screening and optimization of lead compounds.

The environmental impact of using CAS No: 162046-51-7 has also been considered in recent literature. Researchers have explored sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields. Green chemistry principles have been applied to develop processes that utilize renewable feedstocks and biocatalysts, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

In conclusion, 3-Methoxy-4-(methoxycarbonyl)benzoic acid represents a fascinating compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, materials science, and catalysis. As our understanding of its properties continues to grow, so too will its role in advancing scientific and technological innovation.